Cas no 1417563-18-8 ()

1417563-18-8 structure
structure
Product Name:
CAS No:1417563-18-8
MF:C13H18N4O4
MW:294.306422710419
CID:6771260
PubChem ID:71229475
Update Time:2024-03-03

Chemical and Physical Properties

Names and Identifiers

    • Inchi: 1S/C13H18N4O4/c1-6(18)8-9(19)13(2,20)12(21-8)17-4-3-7-10(14)15-5-16-11(7)17/h3-6,8-9,12,18-20H,1-2H3,(H2,14,15,16)/t6-,8-,9-,12-,13-/m1/s1
    • InChI Key: YBGIKDCDNIQILP-OEOSOJDUSA-N
    • SMILES: O1[C@H]([C@@H](C)O)[C@H]([C@](C)([C@@H]1N1C=CC2=C(N)N=CN=C12)O)O

Computed Properties

  • Exact Mass: 294.13280507g/mol
  • Monoisotopic Mass: 294.13280507g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 400
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 127Ų
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